Cas no 1798287-05-4 ((2E)-1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-3-(3,4-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 1798287-05-4
• MF: C₂₀H₂₀ClNO₅S
• MW: 421.894503593445
• CID: 5373588
• Update Time: 2025-07-08

(2E)-1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-3-(3,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(4-Chlorophenyl)sulfonyl]-1-azetidinyl]-3-(3,4-dimethoxyphenyl)-2-propen-1-one
• (2E)-1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-3-(3,4-dimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C20H20ClNO5S/c1-26-18-9-3-14(11-19(18)27-2)4-10-20(23)22-12-17(13-22)28(24,25)16-7-5-15(21)6-8-16/h3-11,17H,12-13H2,1-2H3
• InChI Key： HQGSMEKIAPLRBA-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(Cl)C=C2)(=O)=O)C1)(=O)C=CC1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.363±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 667.7±55.0 °C(Predicted)
• pka: -3.94±0.40(Predicted)

Additional information on (2E)-1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-3-(3,4-dimethoxyphenyl)prop-2-en-1-one

Research Brief on (2E)-1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-3-(3,4-dimethoxyphenyl)prop-2-en-1-one (CAS: 1798287-05-4)

The compound (2E)-1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-3-(3,4-dimethoxyphenyl)prop-2-en-1-one (CAS: 1798287-05-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the presence of the 4-chlorobenzenesulfonyl and 3,4-dimethoxyphenyl groups contributes to its high binding affinity and selectivity towards target proteins. Computational docking studies further support these findings, demonstrating stable interactions with key amino acid residues in the active sites of target enzymes.

In vitro and in vivo experiments have shown promising results, with the compound exhibiting significant anti-proliferative effects against a range of cancer cell lines. Notably, its mechanism of action involves the modulation of cell cycle regulators and induction of apoptosis. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and metabolic stability, suggesting potential for further development as a therapeutic agent.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its efficacy and safety profile. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2E)-1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-3-(3,4-dimethoxyphenyl)prop-2-en-1-one represents a promising candidate for drug development, with its unique chemical structure and biological activity offering new avenues for therapeutic intervention. Future studies should focus on elucidating its detailed mechanism of action and conducting preclinical trials to validate its potential.